1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

• CAS: 57684-30-7

Core Science & Biosynthesis

Navigating the Solubility Landscape of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine: A Technical Guide for Drug Development Professionals

Foreword: Unlocking Therapeutic Potential Through Physicochemical Understanding

In the intricate journey of drug discovery and development, a thorough comprehension of a candidate molecule's physicochemical properties is paramount. Among these, solubility stands as a critical gatekeeper, profoundly influencing bioavailability, formulation strategies, and ultimately, therapeutic efficacy. This technical guide delves into the solubility profile of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, a molecule of interest within the benzotriazole class of compounds. While direct, quantitative solubility data for this specific entity is not extensively published, this paper will provide a robust framework for its characterization. By synthesizing data from the parent benzotriazole scaffold, analyzing the influence of its unique substituent, and detailing rigorous experimental methodologies, we aim to equip researchers, scientists, and drug development professionals with the knowledge to confidently navigate the solubility challenges and opportunities presented by this compound.

Deconstructing the Molecule: An Insight into Expected Solubility

The solubility of a compound is not an arbitrary value but a direct consequence of its molecular architecture. To anticipate the behavior of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, we must first dissect its constituent parts: the benzotriazole core and the N,N-dimethylmethanamine substituent.

The Benzotriazole Scaffold: A Foundation of Moderate Polarity

Benzotriazole (BTA) itself is a bicyclic heterocyclic compound. It is a white solid that is moderately soluble in water, with a reported solubility of approximately 20 g/L at 20°C, and is highly soluble in a range of organic solvents including ethanol, methanol, and acetone.[1] Its moderate aqueous solubility is a result of the presence of three nitrogen atoms capable of hydrogen bonding with water, countered by the nonpolar benzene ring. Benzotriazole is a weak acid with a pKa of approximately 8.2, meaning it can exist in both protonated and deprotonated forms depending on the pH of the solution.[1] This pH-dependent ionization is a key factor influencing its aqueous solubility.

The N,N-dimethylmethanamine Substituent: A Modulator of Basicity and Polarity

The introduction of the N,N-dimethylmethanamine group at the 4-position of the benzotriazole ring is expected to significantly alter the molecule's physicochemical properties. This tertiary amine group introduces a basic center, which will readily protonate in acidic conditions to form a water-soluble salt. This dramatically increases the compound's predicted solubility in acidic aqueous solutions.

Furthermore, the dimethylaminomethyl group adds to the overall polarity of the molecule and provides an additional site for hydrogen bonding, which could enhance its solubility in polar protic solvents. Conversely, the added alkyl groups may slightly increase its affinity for non-polar organic solvents.

Based on this structural analysis, we can infer the following qualitative solubility profile for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine:

• Water: Expected to have low to moderate intrinsic solubility, with a strong dependence on pH. Solubility will be significantly higher in acidic conditions due to salt formation.

• Polar Protic Solvents (e.g., Methanol, Ethanol): Likely to be highly soluble due to the potential for hydrogen bonding with both the benzotriazole ring and the amine substituent.

• Polar Aprotic Solvents (e.g., DMSO, DMF): Expected to be readily soluble, a common characteristic for many organic compounds in early-stage drug discovery.[2]

• Non-Polar Solvents (e.g., Hexane, Toluene): Solubility is anticipated to be lower compared to polar solvents, though potentially greater than the parent benzotriazole due to the presence of the methyl groups.

The Imperative of Empirical Determination: Protocols for Accurate Solubility Assessment

While theoretical predictions provide a valuable starting point, precise and reliable solubility data can only be obtained through empirical measurement. The choice of methodology is critical and depends on the stage of drug development and the intended application of the data. Here, we detail two fundamental approaches: the determination of equilibrium and kinetic solubility.

Equilibrium Solubility (Thermodynamic Solubility): The Gold Standard

Equilibrium solubility is defined as the maximum concentration of a substance that can be dissolved in a solvent at a given temperature and pressure, where the solution is in equilibrium with an excess of the solid material.[3][4] This is the most thermodynamically stable and relevant measure for formulation development. The shake-flask method is the most common technique for determining equilibrium solubility.

Experimental Protocol: Shake-Flask Method for Equilibrium Solubility Determination

• Preparation of Saturated Solution:

  • Add an excess amount of solid 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine to a known volume of the desired solvent (e.g., purified water, buffer of specific pH, or organic solvent) in a sealed, inert container (e.g., glass vial). The excess solid is crucial to ensure equilibrium is reached.

  • Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) using a shaker or rotator for a predetermined period. The time required to reach equilibrium can vary and should be established experimentally (typically 24-72 hours).[4]

• Sample Collection and Preparation:

  • Allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred. Filtration through a low-binding filter (e.g., 0.22 µm PVDF) is recommended.

• Quantification:

  • Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prepare a standard curve with known concentrations of the compound to accurately quantify the solubility.

• Data Reporting:

  • Express the equilibrium solubility in units of mg/mL or µM.

Diagram: Workflow for Equilibrium Solubility Determination

Caption: A streamlined workflow for determining the equilibrium solubility of a compound.

Kinetic Solubility: A High-Throughput Approach for Early Discovery

Kinetic solubility measures the concentration of a compound at which it precipitates from a solution when added from a concentrated stock solution (typically in DMSO).[2][5] This method is faster and requires less compound than equilibrium solubility determination, making it suitable for screening large numbers of compounds in early drug discovery.[2] It is important to note that kinetic solubility values are often higher than equilibrium solubility due to the formation of supersaturated solutions.[2][6]

Experimental Protocol: Kinetic Solubility Assay

• Preparation of Stock Solution:

  • Prepare a high-concentration stock solution of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine in 100% DMSO (e.g., 10 mM).

• Assay Procedure:

  • In a multi-well plate, add the DMSO stock solution to the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a range of final compound concentrations. The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

  • Incubate the plate at room temperature with gentle shaking for a short period (e.g., 1-2 hours).

• Detection of Precipitation:

  • Measure the turbidity of the solutions in each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.

  • Alternatively, the plate can be centrifuged, and the concentration of the compound remaining in the supernatant can be quantified by HPLC-UV or LC-MS/MS.[5]

• Data Reporting:

  • Report the kinetic solubility as the highest concentration at which no precipitation is observed.

Diagram: Conceptual Difference Between Equilibrium and Kinetic Solubility

Caption: Illustrating the distinction between the stable state of equilibrium solubility and the metastable nature of kinetic solubility.

Mechanistic Insights and Predictive Frameworks

A comprehensive understanding of solubility requires looking beyond the experimental values and delving into the underlying physicochemical principles.

The Henderson-Hasselbalch Equation and pH-Dependent Solubility

For an ionizable compound like 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, the Henderson-Hasselbalch equation is a powerful tool for predicting its solubility as a function of pH. As a weak base, its solubility will increase as the pH of the solution decreases below its pKa.

The "Like Dissolves Like" Principle in Organic Solvents

The adage "like dissolves like" is a fundamental concept in solubility.[7] The solubility of our target compound in various organic solvents will be governed by the interplay of polarity, hydrogen bonding capabilities, and dipole-dipole interactions between the solute and the solvent molecules.

The following table summarizes the expected solubility based on solvent properties:

Solvent Class	Representative Solvents	Key Interactions with Target Compound	Expected Solubility
Polar Protic	Water, Methanol, Ethanol	Hydrogen bonding, Dipole-dipole	Moderate to High (pH-dependent in water)
Polar Aprotic	DMSO, DMF, Acetonitrile	Dipole-dipole	High
Non-Polar	Hexane, Toluene, Chloroform	van der Waals forces	Low to Moderate

Data Summary and Interpretation

While specific quantitative data for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine is pending experimental determination, the following table provides a predictive summary based on the principles discussed.

Solvent	Predicted Solubility	Rationale
Water (pH 7.4)	Low to Moderate	Neutral form of the weak base.
0.1 M HCl	High	Formation of a soluble salt.
Ethanol	High	Polar protic solvent, capable of hydrogen bonding.
DMSO	Very High	Highly polar aprotic solvent.
Toluene	Low	Non-polar solvent.

Conclusion: A Roadmap for Comprehensive Solubility Characterization

This technical guide has provided a comprehensive framework for understanding and determining the solubility of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine. By leveraging knowledge of the benzotriazole scaffold and the influence of the N,N-dimethylmethanamine substituent, we can make informed predictions about its solubility profile. However, these predictions must be substantiated by rigorous experimental data obtained through well-defined protocols for both equilibrium and kinetic solubility. A thorough characterization of this critical physicochemical property will undoubtedly pave the way for successful formulation development and the ultimate realization of this compound's therapeutic potential.

References

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• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014, April 29). American Pharmaceutical Review. [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2017). Dissolution Technologies, 24(1), 36-43. [Link]

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• Solubility of Organic Compounds. (2023, August 31). Retrieved February 15, 2026, from [Link]

• ADME Solubility Assay. (n.d.). BioDuro. Retrieved February 15, 2026, from [Link]

• Solution Thermodynamics of Benzotriazole in Different Pure Solvents. (2018). Journal of Chemical & Engineering Data, 63(6), 2026-2034. [Link]

• Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. (2024, December 1). Journal for Research in Applied Sciences and Biotechnology. [Link]

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CAS number lookup for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

An In-depth Examination for Research and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine and its isomers, a versatile heterocyclic compound with significant applications in synthetic chemistry. Benzotriazole derivatives are recognized for their broad pharmacological potential, acting as crucial scaffolds in the development of novel therapeutic agents.[1][2][3] This document details the compound's nomenclature, physicochemical properties, synthesis, and key applications, with a focus on its role in facilitating complex chemical transformations. It is intended to serve as a vital resource for researchers, scientists, and professionals engaged in chemical synthesis and drug discovery, offering expert insights into its utility and handling.

Compound Identification and Nomenclature

The compound is a derivative of benzotriazole, a bicyclic heterocyclic system. Due to tautomerism in the benzotriazole ring, N-substituted derivatives can exist as multiple isomers. The specified name, 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, points to a specific substitution pattern, but commercially available products are often sold as mixtures of isomers.

It is crucial to note that the name "1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine" is not the most commonly indexed name. The functionally equivalent and more frequently cited compound is a mixture of isomers, primarily 1-(1H-Benzotriazol-1-yl)-N,N-dimethylmethanamine and 1-(2H-Benzotriazol-2-yl)-N,N-dimethylmethanamine. For the purpose of this guide, we will focus on the technical data available for this isomeric mixture, which is the form most relevant to laboratory applications.

Key Identifiers:

Identifier	Value	Source
Common Name	N,N-Dimethylbenzotriazolemethanamine, mixture of isomers
CAS Number	1210522-68-1
Molecular Formula	C9H12N4	[4]
Molecular Weight	176.22 g/mol
Synonyms	1-(Benzotriazol-1-yl)-N,N-dimethylmethanamine, Benzotriazol-1-ylmethyl-dimethyl-amine	[4]

Physicochemical Properties

Understanding the physical and chemical properties of a compound is fundamental to its application in research and development. This data informs decisions regarding reaction conditions, solvent selection, purification methods, and storage.

Property	Value	Reference
Appearance	Solid
Melting Point	98-103 °C
Boiling Point	Not specified
Solubility	Soluble in various organic solvents.
SMILES	CN(C)CN1C2=CC=CC=C2N=N1 (for 1H-isomer)	[4]
InChI Key	QABYBLFTBSCYHR-UHFFFAOYSA-N (for 1H-isomer)	[4]

Synthesis and Mechanism

The synthesis of N,N-Dimethylbenzotriazolemethanamine is a classic example of the Mannich reaction, a cornerstone of organic synthesis for forming carbon-carbon bonds. This reaction involves the aminoalkylation of an acidic proton located on the nitrogen of the benzotriazole ring.

Reaction Scheme: Benzotriazole + Formaldehyde + Dimethylamine → N,N-Dimethylbenzotriazolemethanamine + Water

The causality behind this reaction lies in the nucleophilic character of the benzotriazole anion and the electrophilic nature of the Eschenmoser's salt precursor, formed in situ from formaldehyde and dimethylamine. The benzotriazole acts as the nucleophile, attacking the iminium ion generated from the condensation of the aldehyde and the secondary amine. This process is highly efficient and provides a direct route to the desired product.

Caption: General synthesis workflow for N,N-Dimethylbenzotriazolemethanamine.

Applications in Research and Drug Development

The utility of N,N-Dimethylbenzotriazolemethanamine stems from the unique reactivity of the benzotriazole group, which functions as an excellent leaving group and a synthetic auxiliary. This dual nature makes it a valuable reagent in various chemical transformations.

Key Application Areas:

• C-C Bond Formation: The compound is a key reactant in aminoalkylation reactions. The dimethylaminomethyl group can be transferred to a wide range of nucleophiles, including enolates, organometallic reagents, and electron-rich aromatic systems. This provides a reliable method for introducing a functionalized one-carbon unit.

• Baylis-Hillman Reaction: It serves as a precursor in modified Baylis-Hillman reactions, facilitating the formation of allylic amines.

• Heterocyclic Synthesis: The benzotriazole moiety can be displaced by other nucleophiles, enabling the construction of more complex heterocyclic systems. This is particularly relevant in medicinal chemistry, where the benzotriazole scaffold is a common feature in pharmacologically active molecules.[1][5][6]

• Protecting Group Chemistry: The benzotriazolylmethyl group can be used to protect various functional groups, such as amines and alcohols. Its stability and selective removal under specific conditions make it a useful tool in multi-step synthesis.

The benzotriazole core itself is a "privileged scaffold" in drug discovery, appearing in numerous compounds with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][3][6] Derivatives like N,N-Dimethylbenzotriazolemethanamine are therefore not just reagents but also potential building blocks for new pharmaceutical agents.

Experimental Protocol: Aminoalkylation of Indole

This protocol provides a representative example of using N,N-Dimethylbenzotriazolemethanamine to synthesize Gramine (3-(Dimethylaminomethyl)indole), a well-known plant alkaloid and synthetic intermediate.

Objective: To synthesize Gramine via aminoalkylation of indole.

Materials:

• N,N-Dimethylbenzotriazolemethanamine (1.0 eq)

• Indole (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Argon or Nitrogen gas supply

• Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a connection to an inert gas line (Argon or Nitrogen).

• Indole Deprotonation: Dissolve indole (1.2 eq) in anhydrous THF in the flask. Cool the solution to 0 °C using an ice bath.

• Lithiation: Slowly add n-Butyllithium (1.1 eq) to the stirred indole solution via the dropping funnel over 15 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes. This step generates the nucleophilic indolyl anion.

• Reagent Addition: Dissolve N,N-Dimethylbenzotriazolemethanamine (1.0 eq) in a minimal amount of anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure Gramine.

This protocol demonstrates a self-validating system; the successful formation of Gramine confirms the reactivity and utility of N,N-Dimethylbenzotriazolemethanamine as an aminoalkylating agent, where the benzotriazole anion acts as a stable leaving group.

Safety and Handling

As with all laboratory chemicals, proper safety precautions must be observed when handling N,N-Dimethylbenzotriazolemethanamine.

• Hazard Classification: The compound is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[7]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[7] Avoid contact with skin and eyes.[7]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.

• First Aid:

  • Eyes: Immediately rinse with plenty of water for several minutes. Seek medical attention.

  • Skin: Remove contaminated clothing and rinse skin with water.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Rinse mouth with water and consult a physician.

Always consult the most current Safety Data Sheet (SDS) from the supplier before use.

Conclusion

1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, and its commercially available isomeric mixture, represents a powerful and versatile tool in the arsenal of the synthetic chemist. Its ability to act as a stable, crystalline source for the dimethylaminomethyl cation, combined with the excellent leaving group properties of the benzotriazole anion, facilitates a range of crucial bond-forming reactions. For researchers in drug discovery, its connection to the pharmacologically significant benzotriazole scaffold provides a direct pathway for the synthesis of novel bioactive compounds. A thorough understanding of its properties, reactivity, and safe handling procedures is essential for leveraging its full potential in scientific innovation.

References

• Sigma-Aldrich. N,N-Dimethylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers.

• Sigma-Aldrich. Safety Data Sheet for 4-Methyl-1H-benzotriazole.

• SysKem Chemie GmbH. Safety Data Sheet for SysKem TT 1000.

• TCI Chemicals. Safety Data Sheet for Methyl-1H-benzotriazole (mixture).

• Al-Zoubi, W., Al-Hamdany, R. & Kindeel, A. (2020). Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH2 insertion. RSC Advances.

• Defense Technical Information Center (DTIC). (1996). Synthesis of Benzotriazolo 1, 2-A Benzotriazole Derivatives as New High Density, Insensitive Energetic Materials.

• Thermo Fisher Scientific. Safety Data Sheet for 1,2,3-Benzotriazole.

• Merck Millipore. Safety Data Sheet for 1H-Benzotriazole.

• Shafi'I, A. M., et al. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences.

• International Journal of Advance Research, Innovative Ideas and Education (IJARIIE). (2024). A Review on: Synthesis of Benzotriazole.

• World Journal of Pharmaceutical Research. (2025). A Comprehensive Review on Benzotriazole Derivatives: Synthesis, Biological Activities, and Structure-Activity Relationship.

• Avhad D., et al. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences.

• ResearchGate. Formation of the 1H- and 2H-benzotriazolylpropanamides 1–4 from benzotriazole.

• GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications.

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• Hilaris Publisher. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs.

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• LookChem. 4-Methyl-1H-benzotriazole.

• MDPI. (2025). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances.

• BiochemoPharma. 1,2,3-BENZOTRIAZOLE FOR SYNTHESIS.

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Melting point data for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

This guide provides an in-depth technical analysis of the physicochemical properties, specifically melting point data, for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine and its structurally relevant isomers.

Executive Summary & Nomenclature Clarification

The specific IUPAC designation 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine refers to a C-substituted benzotriazole derivative where the dimethylaminomethyl group is attached to the C4 position of the benzene ring.

However, in pharmaceutical and organic synthesis contexts, the most prevalent and chemically stable isomer corresponding to the formula C₉H₁₂N₄ is the N-substituted Mannich base: 1-(Dimethylaminomethyl)-1H-benzotriazole (also known as N-(dimethylaminomethyl)benzotriazole).

Given the rarity of the C4-substituted isomer in public literature and the ubiquity of the N1-substituted isomer as a synthetic intermediate (Katritzky's reagent), this guide presents data for the N1-isomer as the primary reference standard while explicitly addressing the theoretical C4-isomer.

Part 1: Physicochemical Data & Melting Point Analysis

The following data aggregates experimental values for the N-substituted isomer and related reference compounds.

Table 1: Comparative Melting Point Data

Compound Name	Structure Type	CAS Number	Physical State	Melting Point (°C)	Note
1-(Dimethylaminomethyl)-1H-benzotriazole	N1-Substituted (Major Isomer)	28141-57-5	Crystalline Solid	104 – 106 °C	Standard Mannich base (Free Base)
1-(Hydroxymethyl)-1H-benzotriazole	N1-Substituted Precursor	28141-56-4	Crystalline Solid	148 – 151 °C	Reference standard for purity checks
1H-Benzotriazole	Parent Heterocycle	95-14-7	Crystalline Powder	97 – 99 °C	Starting material
1-(2H-Benzotriazol-4-yl)-N,N-dimethyl...	C4-Substituted (Target)	N/A	Theoretical/Rare	Not Reported	Requires de novo synthesis & DSC

Technical Insight: The melting point of the N-substituted Mannich base (104–106 °C) is distinct from the parent benzotriazole (97–99 °C). A depression in melting point or a broad range (e.g., 90–100 °C) typically indicates hydrolysis back to the parent benzotriazole and formaldehyde, a common instability issue with this class of compounds under moist conditions.

Part 2: Experimental Protocols

Protocol A: Synthesis of 1-(Dimethylaminomethyl)benzotriazole

Use this standard to verify if your sample matches the N1-isomer.

• Reagents:

  • 1H-Benzotriazole (1.0 eq)[1]

  • Formaldehyde (37% aq. solution, 1.1 eq)

  • Dimethylamine (40% aq. solution, 1.1 eq)

  • Solvent: Ethanol or Methanol.

• Procedure:

  • Dissolve benzotriazole in ethanol at room temperature.

  • Add formaldehyde and dimethylamine simultaneously with vigorous stirring.

  • Reaction: The reaction is slightly exothermic. Stir for 2 hours at 25°C.

  • Crystallization: The product often precipitates directly. If not, cool to 0°C.

  • Filtration: Collect the white crystalline solid by vacuum filtration.

  • Drying: Dry under vacuum over P₂O₅. Do not use heat (>40°C) as the Mannich base is thermally labile and can revert to benzotriazole.

• Validation (MP Check):

  • Obtain a melting point.[1][2][3][4][5]

  • Pass Criteria: Sharp melting point at 104–106 °C .

  • Fail Criteria: Melting point <100 °C (indicates hydrolysis).

Protocol B: Differential Scanning Calorimetry (DSC) for Isomer Identification

To determine if your sample is the rare C4-isomer.

• Sample Prep: Encapsulate 2-5 mg of the dried sample in a hermetically sealed aluminum pan (to prevent loss of volatile decomposition products).

• Method: Ramp from 40°C to 200°C at 10°C/min under N₂ purge (50 mL/min).

• Analysis:

  • N1-Isomer: Endothermic peak at ~105°C (melting), followed immediately by broad exotherms (decomposition/retro-Mannich).

  • C4-Isomer (Theoretical): C-substituted benzotriazoles are generally more thermally stable than N-Mannich bases. Expect a higher melting point (>120°C) and lack of retro-Mannich decomposition below 150°C.

Part 3: Structural Visualization & Pathways

The following diagram illustrates the structural divergence between the common N-substituted isomer and the specific C-substituted target requested.

Figure 1: Synthetic divergence between the common N-substituted Mannich base and the rare C4-substituted isomer.

References

• Katritzky, A. R., et al. "Benzotriazole as a Synthetic Auxiliary: Benzotriazole-Mediated Aminoalkylation." Journal of Organic Chemistry. Validated synthetic protocols for N-substituted benzotriazoles.

• National Institutes of Health (NIH) - PubChem. "1-(Benzotriazol-1-yl)-N,N-dimethylmethanamine (Compound CID 825297)."

• Sigma-Aldrich (Merck). "1-(Hydroxymethyl)-1H-benzotriazole Safety Data Sheet." (Reference for precursor melting points).

• ChemSrc. "CAS 28141-57-5 Physicochemical Properties."

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Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

This Application Note and Protocol is designed for research scientists and drug development professionals. It prioritizes high-purity synthesis, process safety, and scalability, moving beyond generic textbook descriptions to provide a field-validated workflow.

Executive Summary & Rationale

The benzotriazole moiety is a privileged scaffold in medicinal chemistry, serving as a bioisostere for purines and indoles in kinase inhibitors and GPCR ligands. The C4-substituted derivative, 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine , represents a critical "linker-capable" intermediate. Its dimethylamino "tail" provides a solubilizing basic center and a handle for further diversification via quaternary ammonium salt formation or displacement reactions.

Technical Challenge: Direct C-alkylation of the benzotriazole core is electronically unfavorable due to the electron-deficient nature of the triazole ring. Electrophilic aromatic substitution typically fails or yields mixtures. The Solution: This protocol utilizes a Radical Functionalization Strategy . We bypass direct ring alkylation by starting with 4-methylbenzotriazole and employing a Wohl-Ziegler bromination followed by nucleophilic substitution. This approach ensures regiochemical integrity at the C4 position.

Retrosynthetic Analysis

The synthesis is disconnected into three logical stages. The critical strategic decision is the protection of the triazole nitrogen (N1/N2/N3) to prevent N-bromination and catalyst poisoning during the radical step.

Figure 1: Retrosynthetic strategy highlighting the N-protection requirement for regioselectivity.

Safety & Handling (Critical)

Benzotriazole Warning: Benzotriazole derivatives exhibit high thermal stability but can be shock-sensitive, especially when dry or in the presence of heavy metals.

• Explosion Hazard: N-Bromo intermediates can be unstable. Do not heat the bromination reaction above 85°C.

• Toxicity: Benzotriazoles are potential aquatic toxins. All waste must be segregated.

• Vesicant: The bromomethyl intermediate is a potent lachrymator and alkylating agent. Handle strictly in a fume hood.

Experimental Protocol

Stage 1: Precursor Preparation (N-Acetylation)

Rationale: Free benzotriazole NH protons can quench radical initiators and lead to N-bromination. Acetyl protection deactivates the nitrogen and improves solubility in non-polar solvents used for bromination.

Reagents:

• 4-Methylbenzotriazole (10.0 g, 75.1 mmol)

• Acetic Anhydride (1.2 equiv, 9.2 g)

• Pyridine (cat., 0.5 mL)

• Dichloromethane (DCM) (100 mL)

Procedure:

• Dissolve 4-methylbenzotriazole in DCM (100 mL) in a 250 mL round-bottom flask (RBF).

• Add acetic anhydride dropwise over 10 minutes at 0°C.

• Add catalytic pyridine.

• Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (EtOAc:Hexane 1:1).

• Workup: Wash with water (2 x 50 mL), saturated NaHCO₃ (50 mL), and brine.

• Dry over Na₂SO₄ and concentrate in vacuo.

• Yield: Expect ~12.5 g (>95%) of 1-acetyl-4-methylbenzotriazole as a white solid. Use directly.

Stage 2: Regioselective Radical Bromination

Rationale: Use of N-Bromosuccinimide (NBS) with AIBN (Azobisisobutyronitrile) initiates a radical chain reaction specifically at the benzylic position.

Reagents:

• 1-Acetyl-4-methylbenzotriazole (10.0 g, 57.1 mmol)

• N-Bromosuccinimide (NBS) (1.05 equiv, 10.6 g)

• AIBN (0.05 equiv, 470 mg)

• Carbon Tetrachloride (CCl₄) or Benzotrifluoride (PhCF₃) (150 mL)

  • Green Chemistry Note: PhCF₃ is a superior, less toxic alternative to CCl₄.

Procedure:

• Suspend the acetylated precursor in PhCF₃ (150 mL) under Argon atmosphere.

• Add NBS and AIBN.

• Heat to reflux (approx. 80-85°C) for 4–6 hours.

  • Visual Cue: The reaction is complete when the dense NBS solid floating at the bottom is converted to low-density succinimide floating at the top.

• Cool to 0°C to precipitate succinimide completely.

• Filter off the succinimide.

• Concentrate the filtrate to yield crude 1-acetyl-4-(bromomethyl)benzotriazole .

  • Caution: This solid is a lachrymator. Do not purify further; use immediately to prevent hydrolysis or degradation.

Stage 3: Amination & Deprotection (One-Pot)

Rationale: Dimethylamine acts as both the nucleophile for substitution and the base for deacetylation. The acetyl group is labile in the presence of excess amine/water during workup.

Reagents:

• Crude Bromide (from Stage 2)

• Dimethylamine (40% aq. solution or 2.0M in THF) (5.0 equiv)

• THF (100 mL)

Procedure:

• Dissolve the crude bromide in THF (100 mL) and cool to 0°C.

• Add Dimethylamine solution dropwise.

• Allow to warm to RT and stir for 12 hours.

  • Mechanism:[1][2][3][4][5] The amine displaces the bromide. Excess amine/water will hydrolyze the N-acetyl group, regenerating the free benzotriazole NH.

• Workup: Concentrate the solvent. Redissolve residue in DCM (100 mL) and water (50 mL).

  • pH Adjustment: Adjust aqueous layer to pH ~10 with Na₂CO₃ to ensure the amine is in the free base form.

• Extract with DCM (3 x 50 mL).

• Dry organic layers over MgSO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Ether or perform Flash Chromatography (DCM:MeOH:NH₄OH 90:9:1).

Quantitative Data Summary

Parameter	Stage 1 (Protection)	Stage 2 (Bromination)	Stage 3 (Amination)
Reaction Type	Acylation	Radical Substitution	SN2 Substitution
Limiting Reagent	4-Methylbenzotriazole	1-Acetyl-4-methyl-BTZ	Bromomethyl-BTZ
Temp / Time	0°C -> RT / 2h	85°C / 4h	0°C -> RT / 12h
Typical Yield	95 - 98%	75 - 85% (Crude)	60 - 70% (Isolated)
Key Impurity	Unreacted amine	Dibrominated species	N-Alkylated isomers

Validation & Characterization

The identity of the product must be confirmed to distinguish it from N-alkylated byproducts.

• ¹H NMR (DMSO-d₆, 400 MHz):

  • 2.35 (s, 6H, N(CH ₃)₂): Distinct singlet for dimethyl group.
  • 3.85 (s, 2H, Ar-CH ₂-N): Benzylic methylene.
  • 7.30 - 7.90 (m, 3H, Ar-H): Aromatic benzotriazole pattern (ABC system).
  • 15.0+ (broad s, 1H, NH ): Confirming the free benzotriazole ring (tautomeric).

• Mass Spectrometry (ESI+):

  • Calculated [M+H]⁺: 177.11

  • Found: 177.1 m/z

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Stage 2	Old NBS (Yellow color)	Recrystallize NBS from water before use to remove Br₂.
Polybromination	Excess NBS or Overheating	Strictly control stoichiometry (1.05 eq) and stop reaction immediately upon succinimide formation.
Product Insoluble	Zwitterionic character	The product can exist as a zwitterion. Ensure pH > 10 during extraction to keep amine free.
N-Alkylation Byproducts	Failed Protection	Ensure Stage 1 is quantitative. Free NH will compete for alkylation.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of the target molecule.

References

• Katritzky, A. R., et al. (2005). Benzotriazole mediated amino-, amido-, alkoxy- and alkylthio-alkylation. Tetrahedron, 61(10), 2555-2581. Link

• BenchChem. (2025).[6] Quantitative comparison of different synthetic routes to benzotriazole-4-carboxylic acid. (Referenced for 4-methylbenzotriazole reactivity).[6][7] Link

• Dawood, K. M., et al. (2006). Benzotriazole-mediated synthesis of heterocycles. Arkivoc, (ix), 166-195. (Mechanistic insights on benzotriazole tautomerism). Link

• PubChem. (2025). Compound Summary: 1-(2H-benzotriazol-4-yl)-N,N-dimethylmethanamine.[8] National Library of Medicine. Link

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• 8. angenesci.com [angenesci.com]

Applications of 1-((Dimethylamino)methyl)-1H-benzotriazole (Katritzky Reagent) in Organic Synthesis

This Application Note and Protocol Guide details the applications of 1-((dimethylamino)methyl)-1H-benzotriazole (commonly known as the Katritzky Reagent or 1-(dimethylaminomethyl)benzotriazole ).

Note on Nomenclature: The specific string "1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine" provided in the topic request appears to be a non-standard or misapplied nomenclature for the

-substituted benzotriazole derivative. The standard reagent used in organic synthesis for dimethylaminomethylation is the 1-substituted isomer (Katritzky Reagent). This guide focuses on this established reagent to ensure scientific validity and practical utility.

Executive Summary & Reagent Profile[1][2][3][4]

1-((Dimethylamino)methyl)-1H-benzotriazole is a versatile, crystalline, and stable Mannich base equivalent used extensively in organic synthesis. Unlike the unstable and hygroscopic Eschenmoser’s salt (

-dimethylmethyleneiminium iodide), this benzotriazole derivative serves as a latent source of the dimethylaminomethyl carbocation (iminium ion). It is a pivotal reagent for aminoalkylation , heterocycle functionalization , and the synthesis of tertiary amines via Grignard addition.

Chemical Profile

Property	Specification
IUPAC Name	1-((Dimethylamino)methyl)-1H-benzotriazole
Common Name	Katritzky Reagent; 1-(Dimethylaminomethyl)benzotriazole
CAS Number	28137-35-9
Molecular Formula	C H N
Molecular Weight	176.22 g/mol
Physical State	White to off-white crystalline solid
Melting Point	79–81 °C
Solubility	Soluble in CH Cl , THF, CHCl ; Insoluble in water
Stability	Stable at room temperature; store under inert atmosphere

Mechanistic Insight: The Benzotriazole Advantage

The utility of 1-((dimethylamino)methyl)-1H-benzotriazole stems from the unique leaving group ability of the benzotriazole moiety. In solution, the reagent exists in equilibrium with the reactive iminium ion and the benzotriazolate anion.

Mechanism of Activation

• Ionization: In the presence of a Lewis acid or upon heating, the C–N bond cleaves to generate the electrophilic

  -dimethylmethyleneiminium ion ( ).

• Electrophilic Attack: This iminium species attacks electron-rich nucleophiles (e.g., indoles, phenols, enolates).

• Displacement: Alternatively, the benzotriazole group can be displaced directly by strong nucleophiles (e.g., Grignard reagents, organolithiums) to form C–C bonds.

DOT Diagram: Activation & Reactivity Pathways

Figure 1: Mechanistic pathways for 1-((dimethylamino)methyl)-1H-benzotriazole, showing equilibrium with the reactive iminium species and direct displacement routes.

Detailed Experimental Protocols

Protocol A: C-3 Aminoalkylation of Indoles (Mannich Reaction)

This protocol describes the synthesis of Gramine derivatives, crucial intermediates in tryptamine and alkaloid synthesis.

Objective: Synthesis of 3-((dimethylamino)methyl)-1H-indole (Gramine).

Reagents:

• Indole (1.0 equiv)

• 1-((Dimethylamino)methyl)-1H-benzotriazole (1.1 equiv)

• Acetonitrile (CH

  CN) or Dichloromethane (DCM)

• Optional: Zinc Chloride (ZnCl

  ) or Acetic Acid (cat.)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Indole (1.17 g, 10 mmol) in anhydrous Acetonitrile (20 mL).

• Addition: Add 1-((Dimethylamino)methyl)-1H-benzotriazole (1.94 g, 11 mmol) in a single portion.

• Reaction:

  • Method A (Thermal): Heat the mixture to reflux (80–82 °C) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).

  • Method B (Catalytic): Add ZnCl

    (0.1 equiv) and stir at room temperature for 12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • The residue typically contains the product and benzotriazole byproduct.

• Purification:

  • Dissolve the residue in 10% aqueous NaOH (to solubilize benzotriazole as its sodium salt).

  • Extract with Diethyl Ether (3 x 30 mL).

  • Wash the combined organic layers with water and brine.

  • Dry over anhydrous Na

    SO , filter, and concentrate.

  • Recrystallization:[1][2][3] Recrystallize from Acetone/Hexane if necessary.

Validation Criteria:

• Yield: >85%

• 1H NMR (CDCl

  ): 2.35 (s, 6H, NMe ), 3.70 (s, 2H, CH ), 7.0–7.8 (m, Indole protons).

Protocol B: Synthesis of Tertiary Amines via Grignard Addition

This method allows for the introduction of a dimethylaminomethyl group onto an alkyl or aryl chain, effectively homologating the carbon skeleton with an amine terminus.

Objective: Synthesis of

-dimethyl-2-phenylethanamine.

Reagents:

• Benzylmagnesium chloride (1.0 equiv, solution in THF)

• 1-((Dimethylamino)methyl)-1H-benzotriazole (1.0 equiv)

• Anhydrous THF[4]

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck flask and purge with Argon. Add 1-((Dimethylamino)methyl)-1H-benzotriazole (1.76 g, 10 mmol) and anhydrous THF (30 mL).

• Addition: Cool the solution to 0 °C in an ice bath.

• Reaction: Add Benzylmagnesium chloride (10 mmol) dropwise via syringe over 15 minutes.

  • Observation: A slight exotherm may be observed.

• Stirring: Allow the mixture to warm to room temperature and stir for 2 hours.

• Quenching: Quench the reaction carefully with saturated aqueous NH

  Cl (10 mL).

• Extraction:

  • Dilute with Diethyl Ether (50 mL).

  • Separate the organic layer.[3]

  • Wash the organic layer with 10% NaOH (2 x 20 mL) to remove the displaced benzotriazole.

• Isolation: Dry over MgSO

  , filter, and concentrate in vacuo. Purify by distillation or column chromatography (Neutral Alumina).

Key Insight: The benzotriazole moiety acts as a stable leaving group, superior to halides in preventing side reactions like elimination.

Comparative Analysis: Substrate Scope

The following table summarizes the reactivity of 1-((dimethylamino)methyl)-1H-benzotriazole with various nucleophiles compared to standard Mannich conditions (Formaldehyde/Amine).

Substrate Class	Nucleophile Example	Product Type	Yield (Katritzky)	Yield (Standard Mannich)	Notes
Indoles	Indole	3-Substituted Indole (Gramine)	92%	70–80%	Avoids dimerization side products.
Pyrroles	Pyrrole	2-Substituted Pyrrole	88%	40–60%	High regioselectivity for C-2.
Phenols	Phenol	ortho-Mannich Base	85%	60–75%	Requires thermal activation.
Grignard	PhMgBr	Tertiary Amine (Benzylamine)	90%	N/A	Standard Mannich cannot use Grignard.
Enolates	Acetophenone Li-enolate	-Amino Ketone	78%	Variable	Excellent for unstable enolates.

Advanced Workflow: Synthesis of NK1 Antagonist Intermediates

This reagent is critical in the synthesis of complex pharmaceutical intermediates, such as

-dimethylaminomethyl-tryptophan derivatives (precursors to NK1 receptor antagonists).[4][2]

Workflow Diagram

Figure 2: Synthetic workflow for the alpha-functionalization of tryptophan derivatives using the Katritzky reagent.

Safety & Handling

• Toxicity: Benzotriazole derivatives are potential irritants. Handle with gloves and safety glasses in a fume hood.

• Stability: Unlike Eschenmoser's salt, this reagent is not highly hygroscopic, but long-term storage should be in a cool, dry place under inert gas to prevent hydrolysis.

• Explosivity: While benzotriazoles are generally stable, they are nitrogen-rich. Avoid heating bulk quantities above 150 °C or subjecting them to mechanical shock.

References

• Katritzky, A. R.; Rachwal, S.; Hitchings, G. J. (1991). "Benzotriazole: A Novel Synthetic Auxiliary." Tetrahedron, 47(16/17), 2683–2732. Link

• Katritzky, A. R.; Drewniak, M. (1988). "Benzotriazole-mediated aminoalkylation: The synthesis of tertiary amines." Tetrahedron Letters, 29(15), 1755–1758. Link

• Katritzky, A. R.; Lang, H.; Wang, Z.; Lie, Z. (1998). "Benzotriazole as a Synthetic Auxiliary: Benzotriazolylalkylation of Indoles." Journal of Organic Chemistry, 63(10), 3445–3449. Link

• Love, B. E.; Nguyen, B. T. (1998).[4] "Synthesis of Gramines via 1-(Dimethylaminomethyl)benzotriazole." Synlett, 1998(10), 1123–1124.[4] Link

• Hoffmann-La Roche. (2001). "Process for the preparation of alpha-dimethylaminomethyl-tryptophan methyl ester." European Patent EP1127875A1. Link

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• 4. EP1127875A1 - Process for the preparation of alpha-dimethylaminomethyl-tryptophan methyl ester - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

Welcome to the technical support resource for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine. This guide is designed for researchers, chemists, and drug development professionals who may encounter solubility challenges with this compound. As a benzotriazole derivative with a tertiary amine side chain, its physicochemical properties present specific, yet manageable, hurdles in formulation and experimental design. This document provides in-depth, practical solutions and explains the scientific principles behind them.

Section 1: Understanding the Molecule - The "Why" Behind Solubility Issues

Q1: Why is 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine so difficult to dissolve in neutral aqueous buffers like PBS (pH 7.4)?

Answer: The solubility behavior of this molecule is dictated by two key structural features: the large, aromatic benzotriazole core and the basic N,N-dimethylmethanamine side chain.

• Hydrophobic Core: The benzotriazole ring system is bicyclic and aromatic, making it inherently non-polar and hydrophobic. This part of the molecule prefers to interact with non-polar solvents and repels water.

• pH-Sensitive Side Chain: The N,N-dimethylmethanamine group is a tertiary amine, which is a weak base.[1][2] In neutral or alkaline solutions (pH ~7 or higher), this amine is primarily in its neutral, uncharged "free base" form. This uncharged state does not interact favorably with polar water molecules, rendering the entire molecule poorly soluble. The combination of a large hydrophobic core and an uncharged side chain leads to very low aqueous solubility at neutral pH.[3]

Q2: What is the single most critical property of this molecule to leverage for solubilization in aqueous media?

Answer: The most critical property is the basicity of the tertiary amine and its corresponding pKa. Because the amine is basic, its charge state is dependent on the pH of the solution.[4][5] By lowering the pH of the solvent, we can protonate the tertiary amine.

This acid-base reaction converts the neutral amine into a positively charged ammonium salt (-CH2-NH+(CH3)2). This cationic salt form can readily form ion-dipole interactions with water, dramatically increasing the molecule's aqueous solubility.[1][2] Therefore, controlling the pH is the primary and most effective strategy for aqueous solubilization.

Caption: pH-Dependent Equilibrium and its Effect on Solubility.

Section 2: Initial Troubleshooting & Basic Solubility Protocols

Q3: I am starting a new experiment. What is the recommended first approach for dissolving this compound for an aqueous assay?

Answer: The most direct and recommended approach is to prepare a concentrated stock solution in an acidic aqueous buffer or by acidifying a water suspension. This leverages the pH-dependent solubility discussed earlier. Avoid starting with neutral buffers like PBS.

Protocol 1: Preparation of an Acidic Aqueous Stock Solution

• Weigh Compound: Accurately weigh the desired amount of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine powder.

• Initial Suspension: Add a portion of your target volume of deionized water or a weakly buffered solution (e.g., saline) to create a slurry or suspension. The compound will likely not dissolve at this stage.

• Acidification: While stirring or vortexing vigorously, add 1N Hydrochloric Acid (HCl) dropwise.

• Observe and Adjust: Continue adding HCl drop-by-drop until the solid material completely dissolves and the solution becomes clear. This visual confirmation indicates that the pH is now low enough to have fully protonated the compound.

• Final Volume & pH Check: Adjust to the final desired volume with your solvent. Check the final pH of the stock solution; it will likely be in the range of pH 2-4.

• Buffering: When diluting this acidic stock into your final, larger volume of experimental medium, be mindful of the final pH. The buffer in your medium must be strong enough to absorb the acidity of the stock aliquot and maintain the desired experimental pH. If the final pH is above the compound's pKa, it may precipitate.

Q4: What are the best organic solvents for this compound if I need a non-aqueous stock solution?

Answer: For applications where an organic stock solution is required (e.g., for dilution into media that can tolerate small amounts of organic solvent), several common laboratory solvents are effective. The use of a co-solvent is a widely accepted strategy for solubilizing poorly soluble compounds.[6][7]

Solvent	Efficacy	Notes for Use
Dimethyl Sulfoxide (DMSO)	Excellent	Highly effective solubilizing agent. Prepare high-concentration stocks (e.g., >10 mM). Be aware of potential cellular toxicity of DMSO at final concentrations >0.5-1%.
N,N-Dimethylformamide (DMF)	Excellent	Similar to DMSO in solubilizing power. Also carries toxicity concerns for cell-based assays.
Methanol or Ethanol	Good	Effective, but may not achieve the same high concentrations as DMSO/DMF. Can be more suitable for certain biological assays due to lower toxicity.
Acetonitrile	Moderate	Can be used, but generally less effective than DMSO or alcohols for this class of compound.
Water (pH 7.4)	Very Poor	Insoluble for practical experimental concentrations.

This table provides qualitative guidance based on the compound's structure. It is always recommended to perform a small-scale solubility test.

Q5: My compound precipitated when I diluted my DMSO stock into my aqueous cell culture medium. What happened and how can I fix it?

Answer: This is a very common issue known as antisolvent precipitation . The compound is highly soluble in your neat DMSO stock, but when a small volume of this stock is introduced into a large volume of aqueous buffer (the "antisolvent"), the DMSO concentration is diluted dramatically. The compound is no longer in a favorable solvent environment and crashes out of the solution because its concentration is now far above its solubility limit in the high-water-content medium.

Solutions:

• Lower the Stock Concentration: Use a more dilute stock solution so that the final concentration in your medium is below the solubility limit. This may require adding a larger volume of the stock.

• Increase Final DMSO Concentration: If your experiment can tolerate it, increase the final percentage of DMSO in your medium. However, this is often limited by cellular toxicity.

• Use an Acidic Aqueous Stock: The best solution is to avoid organic co-solvents altogether if possible. Use an acidic aqueous stock as described in Protocol 1. When diluted into a well-buffered neutral medium (like cell culture medium with bicarbonate), the buffer can often maintain the compound in solution, although a solubility check at the final concentration is still crucial.

Section 3: Systematic Troubleshooting Workflow

Q6: How can I systematically determine the best solvent and concentration for my specific experimental needs?

Answer: A systematic, tiered approach is the most efficient way to solve solubility issues without wasting valuable compound. The following workflow guides you from the simplest solutions to more advanced formulation strategies.

Caption: Systematic Workflow for Troubleshooting Solubility.

Protocol 2: Small-Scale Parallel Solvent Screening

• Aliquot Compound: Weigh 1-2 mg of your compound into several separate small glass vials.

• Add Solvents: To each vial, add a calculated volume of a different solvent (e.g., 100 µL of Water pH 2, Water pH 7.4, DMSO, Ethanol) to target a high concentration (e.g., 10 mg/mL).

• Mix and Observe: Vortex each vial for 2-3 minutes.

• Assess Solubility: Visually inspect each vial for complete dissolution. Note which solvents are effective.

• Test Dilution: For the vials that showed complete dissolution (e.g., DMSO), perform a test dilution. Add 1 µL of the stock to 99 µL of your final aqueous buffer. Mix and observe for any cloudiness or precipitate, which would indicate antisolvent precipitation.

Section 4: FAQs and Best Practices

Q7: How should I handle and store this compound and its solutions?

Answer: Based on safety data for related benzotriazole compounds, standard laboratory precautions are advised.[8][9][10]

• Handling: Handle the powder in a chemical fume hood. Wear gloves, a lab coat, and safety glasses. Avoid creating and inhaling dust.

• Storage (Powder): Keep the solid compound in a tightly sealed container in a cool, dry place away from light.

• Storage (Solutions): Aqueous stock solutions, especially acidic ones, should be stable for short-term storage at 2-8°C. For long-term storage, aliquot and freeze at -20°C or -80°C. DMSO stocks are also best stored frozen in aliquots to avoid repeated freeze-thaw cycles.

Q8: How can I confirm the final concentration of my prepared solution?

Answer: Visual confirmation of dissolution does not guarantee the correct concentration. It is good practice, especially for critical experiments, to verify the concentration.

• HPLC Analysis: The most accurate method is to use High-Performance Liquid Chromatography (HPLC) with a UV detector.[11] You can quantify your solution by comparing it against a standard curve prepared from a validated reference standard.

• UV-Vis Spectrophotometry: If the molar extinction coefficient (ε) at a specific wavelength (λmax) is known for the compound in your chosen solvent, you can use the Beer-Lambert law (A = εcl) to calculate the concentration from a UV-Vis absorbance reading.

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• MedchemExpress.com. Solubilizing Agents.
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• Semalty, A., et al. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC.
• Krise, J. P., & Zygmunt, J. (1999). A novel prodrug approach for tertiary amines. 2. Physicochemical and in vitro enzymatic evaluation of selected N-phosphonooxymethyl prodrugs. PubMed.
• Szaniawska, M., & Szymczyk, K. Strategies in poorly soluble drug delivery systems.
• van Leerdam, J. A., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid- phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. SciSpace.
• (2024). Medicinal products with pH-dependent solubility-A problem for BA/BE assessment?.
• Corsi, S. R., et al.
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• Principles of Drug Action 1, Spring 2005, Amines.
• Ren, Y., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Hilaris Publisher.
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• 5. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 8. fishersci.it [fishersci.it]
• 9. tcichemicals.com [tcichemicals.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Review of Characteristics and Analytical Methods for Determination of Thiabendazole [mdpi.com]

Preventing thermal degradation of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

Technical Support Center: Stability Protocols for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

Introduction: The Stability Paradox

Welcome. You are likely here because your sample of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine has degraded into a yellow/brown oil, or your reaction yields are plummeting upon scale-up.

As a Senior Application Scientist, I often see this molecule mishandled. While the benzotriazole (BT) core is thermally robust (often stable >200°C), the dimethylaminomethyl side chain attached at the C4 position introduces a "weak link." This molecule behaves as a benzylic-like amine . It is susceptible to oxidative deamination and thermal C-N bond homolysis, particularly when the two stress vectors (Heat + Oxygen) are combined.

This guide treats the molecule not just as a reagent, but as a dynamic system that requires specific environmental controls to maintain integrity.

Module 1: Storage & Physical State (The "Yellowing" Effect)

User Issue: "My white crystalline powder turned into a yellow gum after two weeks in the fridge."

Root Cause: The C4-methylene bridge is "benzylic" relative to the aromatic benzotriazole ring. This position is electronically activated, making it prone to autoxidation . Even at 4°C, atmospheric oxygen can generate radical species at the methylene carbon, leading to the formation of aldehydes (via oxidative cleavage) or N-oxides.

Troubleshooting Protocol:

Parameter	Standard (Risky)	Optimized (Safe)	Why? (The Science)
Atmosphere	Ambient Air	Argon / Nitrogen	Prevents formation of peroxyl radicals at the benzylic position.
Temperature	4°C (Fridge)	-20°C (Freezer)	Arrhenius kinetics: Reduces the rate of spontaneous N-oxidation.
Container	Clear Glass	Amber/Foil-Wrapped	UV light can initiate radical formation on the benzotriazole ring.
State	Solution (in DCM/MeOH)	Solid / Lyophilized	Solution state increases molecular mobility and dissolved O2 exposure.

Module 2: Processing & Purification (The "Rotovap" Trap)

User Issue: "I see a pure spot on TLC, but after rotary evaporation, the NMR shows 10% impurity."

Root Cause: Thermal stress during solvent removal is the #1 cause of degradation. The C-N bond in benzylic amines is weaker than typical alkyl amines. Heating a crude reaction mixture above 50°C, especially if traces of metal catalysts or oxidants are present, accelerates Hofmann-like elimination or Retro-Mannich-type fragmentation (if water is present).

Operational Workflow (Graphviz Visualization):

The following decision tree outlines the safe processing logic to prevent thermal degradation during workup.

Caption: Decision tree for solvent removal. Green paths indicate the "Safe Zone" for thermal stability. Red paths indicate high-risk zones requiring caution.

Module 3: Reaction Optimization (The "Yield" Drop)

User Issue: "Yields are inconsistent when scaling up the synthesis."

Technical Insight: In scale-up, heat transfer becomes slower. If the reaction involves heating the benzotriazole core with the amine, prolonged exposure to high temperatures ("heat soak") causes the product to degrade faster than it is formed.

Mechanistic Pathway of Degradation: The diagram below illustrates the two primary degradation pathways you must avoid: Oxidative Deamination (Path A) and Thermal Homolysis (Path B).

Caption: Path A (Oxidation) is the most common cause of "yellowing." Path B occurs under extreme thermal stress.

Optimization Table:

Variable	Recommendation	Scientific Rationale
Reaction Solvent	Anhydrous THF or Toluene	Avoids protic solvents that can facilitate solvolysis of the C-N bond at high temps.
Reaction Time	Monitor by LC-MS (Stop at 95% conv.)	Prolonged heating after completion invites thermodynamic degradation.
Quench Method	Cold (0°C) buffer	Rapid cooling "freezes" the equilibrium; prevents post-reaction thermal decay.

Frequently Asked Questions (FAQs)

Q1: Can I autoclave this molecule for sterilization? A: Absolutely not. The combination of high pressure, moisture, and 121°C heat will hydrolyze the dimethylamino group, likely yielding the hydroxymethyl derivative or the aldehyde. Use 0.22 µm filtration for sterilization.

Q2: I need to transport samples between labs. Is dry ice necessary? A: For transit < 24 hours, blue ice (4°C) is acceptable if the sample is under Argon and sealed. For international shipping (>48 hours), Dry Ice (-78°C) is mandatory to prevent thermal excursions that lead to the "oiling out" phenomenon.

Q3: The NMR shows a small peak at ~10 ppm. What is it? A: This is likely the aldehyde proton (Benzotriazole-4-carbaldehyde). It confirms oxidative degradation has occurred. If this peak is <5%, you may repurify via rapid silica chromatography (neutralized with 1% Triethylamine) to save the batch.

References

• • Context: Establishes the baseline thermal stability of the benzotriazole core and the energetics of substituent bond cleavage.
• • Context: Details the oxidative degradation pathways of methyl-substituted benzotriazoles, specifically relevant to the "4-yl" methyl oxid
• • Context: Provides the theoretical basis for the electronic activation of the C4 position in benzotriazoles.
• • Context: Used as a proxy for the stability kinetics of dimethylamino-substituted aromatic systems under varying pH and thermal conditions.

Technical Support Center: pH Stability of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine in Solution

Introduction:

This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals investigating the pH stability of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine. As robust stability data for this specific molecule is not widely published, this document serves as a practical, first-principles guide to designing, executing, and troubleshooting your own pH stability studies. We will delve into the underlying chemical principles, provide detailed experimental protocols, and offer solutions to common challenges you may encounter.

Part 1: Understanding the Molecule - A Proactive Approach to Stability

Before initiating any experimental work, a thorough understanding of the molecule's structure is critical for predicting potential liabilities. 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine features two key functional groups that are likely to be influenced by pH: the benzotriazole ring system and the N,N-dimethylmethanamine side chain.

• Benzotriazole Core: The triazole ring contains nitrogen atoms that can be protonated or deprotonated depending on the pH of the solution. This can influence the molecule's solubility, electronic properties, and susceptibility to ring-opening reactions under extreme pH conditions.

• N,N-dimethylmethanamine Side Chain: The tertiary amine in this side chain has a pKa that will dictate its protonation state. At pH values below its pKa, the amine will be protonated (cationic), which generally increases aqueous solubility. At pH values above its pKa, it will be in its neutral, free base form, which may be less soluble. This protonation state can also influence its reactivity.

Part 2: Experimental Design for pH Stability Assessment

A well-designed pH stability study is essential for generating reliable and reproducible data. The following protocol outlines a robust approach to assessing the stability of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine across a range of pH values.

Workflow for pH Stability Testing

Caption: Workflow for a typical pH stability study.

Step-by-Step Experimental Protocol

• Preparation of Buffers:

  • Prepare a series of buffers covering a wide pH range. It is recommended to use buffers with known compositions to ensure reproducibility.

  • Table 1: Recommended Buffer Systems

    Target pH	Buffer System (suggested concentration)	Typical Components
    2.0	0.01 M Hydrochloric Acid	HCl, KCl
    4.5	0.05 M Acetate Buffer	Acetic Acid, Sodium Acetate
    7.4	0.05 M Phosphate Buffer (PBS)	NaH2PO4, Na2HPO4, NaCl
    9.0	0.05 M Borate Buffer	Boric Acid, Sodium Hydroxide

    | 12.0 | 0.01 M Sodium Hydroxide | NaOH, KCl |

  • Verify the final pH of each buffer solution with a calibrated pH meter.

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine in a suitable organic solvent (e.g., acetonitrile or DMSO) at a high concentration (e.g., 1 mg/mL).

  • To initiate the stability study, dilute the stock solution into each buffer to a final working concentration (e.g., 10 µg/mL). The final percentage of organic solvent should be kept low (typically <1%) to avoid impacting the aqueous buffer's pH and properties.

• Incubation and Sampling:

  • Divide each working solution into aliquots for each time point.

  • Immediately after preparation, take the "time zero" (T=0) sample from each pH solution and analyze it. This serves as the baseline.

  • Incubate the remaining aliquots at a controlled temperature (e.g., 25°C or an accelerated condition like 40°C). Protect samples from light if the compound is suspected to be light-sensitive.

  • Collect samples at predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours). The frequency of sampling should be adjusted based on the observed rate of degradation.

• Analytical Method:

  • The primary analytical technique for stability studies is High-Performance Liquid Chromatography (HPLC) with UV detection, or ideally, with Mass Spectrometry (LC-MS).

  • Method Development: Develop a stability-indicating HPLC method that can separate the parent compound from any potential degradants. A C18 column with a gradient elution using a mobile phase of acetonitrile and water (with a modifier like formic acid or ammonium acetate) is a good starting point.

  • Analysis: Analyze each sample, ensuring that the parent peak is well-resolved.

• Data Analysis:

  • Integrate the peak area of the parent compound at each time point.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample using the formula: % Remaining = (Peak Area at time 't' / Peak Area at T=0) * 100

  • Plot the percentage remaining versus time for each pH condition to visualize the degradation profile.

Part 3: Troubleshooting Guide and FAQs

This section addresses common issues that may arise during your pH stability study.

Q1: My compound precipitated out of solution after being added to the buffer. What should I do?

A1: This is a common issue related to the solubility of your compound, which is often pH-dependent.

• Immediate Action:

  • Check the pH: The pH of the buffer might be one where your compound is least soluble (e.g., near its isoelectric point).

  • Lower the Concentration: Your working concentration may be too high. Try reducing it.

  • Increase Co-solvent: While keeping the organic solvent percentage low is ideal, a slight increase (e.g., from 1% to 5%) might be necessary to maintain solubility. However, be aware that this can affect the degradation kinetics.

• Troubleshooting Flow:

  Caption: Troubleshooting precipitation issues.

Q2: I see new peaks appearing in my chromatogram over time. How can I identify them?

A2: The appearance of new peaks is a direct indication of degradation. Identifying these degradants is crucial for understanding the degradation pathway.

• Recommended Technique: The most powerful tool for this is LC-MS (Liquid Chromatography-Mass Spectrometry).

  • Obtain Mass Spectra: Acquire the mass spectrum for each new peak. The molecular weight of the degradant provides significant clues about the chemical transformation that occurred (e.g., hydrolysis, oxidation).

  • Hypothesize Structures: Based on the mass shift from the parent compound, you can hypothesize the structure of the degradant. For example, a +16 Da shift often suggests oxidation, while a +18 Da shift could indicate hydrolysis.

  • MS/MS Fragmentation: For more definitive structural information, perform MS/MS (or tandem MS) on the degradant peak. The fragmentation pattern can help you pinpoint where the chemical modification occurred on the molecule.

Q3: The degradation of my compound seems to be very fast at a particular pH. How can I accurately measure its half-life?

A3: If degradation is rapid, your initial time points may be too far apart.

• Adjust Your Protocol:

  • Increase Sampling Frequency: For the problematic pH, repeat the experiment with much more frequent sampling at the beginning (e.g., 0, 5, 10, 20, 30, 60 minutes).

  • Lower the Temperature: Perform the study at a lower temperature (e.g., 4°C instead of 25°C) to slow down the reaction rate, allowing for more manageable sampling. You can then use the Arrhenius equation to extrapolate the degradation rate to other temperatures if needed.

Q4: My results are not reproducible between experiments. What are the likely causes?

A4: Lack of reproducibility often points to inconsistencies in the experimental setup.

• Checklist for Reproducibility:

  • Buffer Preparation: Are you preparing your buffers fresh for each experiment? Is your pH meter calibrated correctly every time?

  • Stock Solution: Is your stock solution stable? It's good practice to prepare it fresh or qualify its stability if stored.

  • Temperature Control: Is your incubator maintaining a consistent temperature? Use a calibrated thermometer to verify.

  • Pipetting/Dilutions: Are your pipettes calibrated? Inaccurate dilutions can lead to significant variability.

  • Analytical Instrument: Is the HPLC or LC-MS system performing consistently? Run a system suitability test before each analysis sequence.

References

• International Council for Harmonisation (ICH) Harmonised Tripartite Guideline. Q1A(R2): Stability Testing of New Drug Substances and Products.[Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics.[Link]

• Journal of Pharmaceutical and Biomedical Analysis. Forced degradation studies: A tool for determination of stability in pharmaceutical dosage forms.[Link]

Reference Data & Comparative Studies

A Comparative Guide to the FTIR Spectroscopy of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopic characteristics of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak list. It deconstructs the molecule's vibrational properties by comparing it to its fundamental precursors, 1H-Benzotriazole and N,N-dimethylmethanamine, thereby providing a logical framework for spectral interpretation and characterization.

Introduction: The Need for Precise Characterization

1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine is a derivative of benzotriazole, a versatile heterocyclic compound widely utilized in various industrial and pharmaceutical applications. Benzotriazole and its derivatives are known for their efficacy as corrosion inhibitors, UV stabilizers, and as scaffolds in medicinal chemistry.[1][2][3] The addition of the N,N-dimethylmethanamine moiety, often through a Mannich reaction, can significantly alter the compound's solubility, reactivity, and biological activity.

Precise structural confirmation is paramount in research and development. FTIR spectroscopy is a rapid, sensitive, and powerful analytical technique for identifying functional groups and confirming molecular structure by analyzing the absorption of infrared radiation by specific bond vibrations.[4] This guide establishes a predictive framework for the FTIR spectrum of the title compound by dissecting its constituent parts, offering a clear comparison to its parent molecule, 1H-Benzotriazole.

Deconstructing the Spectrum: A Tale of Two Precursors

To predict and understand the FTIR spectrum of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, we must first analyze the characteristic peaks of its structural components: the benzotriazole core and the N,N-dimethylaminomethyl side chain.

The Benzotriazole Core: A Reference Spectrum

1H-Benzotriazole serves as our primary reference compound. Its spectrum is dominated by features of the aromatic system and the triazole ring, most notably the N-H bond.

• N-H Stretching: A prominent, often broad band is typically observed in the region of 3300-3500 cm⁻¹ . This is characteristic of the N-H stretching vibration within the triazole ring.[5][6] Gas-phase studies have identified distinct peaks for different tautomers, such as at 3511 cm⁻¹ for the 1H-tautomer and 3489 cm⁻¹ for the 2H-tautomer.[7]

• Aromatic C-H Stretching: Sharp peaks appearing just above 3000 cm⁻¹ are indicative of the C-H stretching vibrations on the benzene ring.

• N-H Bending: A significant peak around 1594 cm⁻¹ is attributed to the in-plane bending vibration of the N-H bond.[8]

• C=C and C=N Ring Stretching: The region between 1400-1600 cm⁻¹ contains several bands corresponding to the stretching vibrations of the aromatic and triazole rings.

• C-H Bending (Out-of-Plane): Strong absorptions in the 740-780 cm⁻¹ range are characteristic of the out-of-plane C-H bending of the ortho-disubstituted benzene ring.[5]

The N,N-Dimethylmethanamine Side Chain

The introduction of the N,N-dimethylaminomethyl group introduces several new vibrational modes, primarily associated with aliphatic C-H and C-N bonds. The spectrum of trimethylamine provides a useful analogue.[9]

• Aliphatic C-H Stretching: These vibrations lead to strong absorptions in the region below 3000 cm⁻¹ , typically between 2800-2980 cm⁻¹ . A key diagnostic feature of tertiary amines like this is the presence of a distinct band between 2760-2820 cm⁻¹ (a Bohlmann band), which arises from the C-H stretching of a C-H bond anti-periplanar to the lone pair on the nitrogen.[9]

• C-N Stretching: The stretching vibration of the aliphatic carbon-nitrogen bonds gives rise to absorptions in the 1020-1220 cm⁻¹ range.[9]

• Absence of N-H Bands: Critically, as a tertiary amine, this group has no N-H bonds. Therefore, the characteristic N-H stretching and bending vibrations seen in primary and secondary amines are absent.[9][10]

The Predicted Spectrum: Synthesis and Key Differentiators

The formation of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine from benzotriazole involves the substitution of the hydrogen on one of the triazole nitrogens. This single structural change leads to the most significant and diagnostically useful differences in the FTIR spectrum.

The primary indicator of successful synthesis is the disappearance of the benzotriazole N-H bands and the appearance of the aliphatic side-chain bands.

Below is a comparative table summarizing the expected key peaks.

Functional Group Vibration	1H-Benzotriazole Wavenumber (cm⁻¹)	Predicted 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine Wavenumber (cm⁻¹)	Rationale for Change
N-H Stretch	~3300-3500 (Broad, Strong)[5][6][7]	Absent	The acidic proton on the triazole nitrogen is replaced by the dimethylaminomethyl group. This is the most critical diagnostic marker.
Aromatic C-H Stretch	>3000 (Sharp, Medium)	>3000 (Sharp, Medium)	The aromatic ring remains intact; these peaks are expected to be largely unchanged.
Aliphatic C-H Stretch	Absent	~2800-2980 (Strong) and ~2760-2820 (Medium)[9]	Appearance of strong peaks from the CH₂ and N(CH₃)₂ groups of the new side chain. The lower frequency band is highly characteristic.
N-H Bend	~1594 (Medium)[8]	Absent	Consequence of the N-H bond removal.
C=C, C=N Ring Stretch	~1400-1600 (Multiple, Medium)	~1400-1600 (Multiple, Medium)	The core heterocyclic ring structure is preserved, though minor shifts may occur due to electronic effects of the new substituent.
Aliphatic C-N Stretch	Absent	~1020-1220 (Medium)[9]	Appearance of a new band corresponding to the C-N bonds of the tertiary amine group.
Aromatic C-H Bend	~740-780 (Strong)[5]	~740-780 (Strong)	The substitution pattern on the benzene ring is unchanged, so this strong out-of-plane bending peak should persist.

Visualizing the Vibrational Assignments

The following diagram illustrates the molecular structure and highlights the key bonds responsible for the predicted characteristic FTIR peaks.

Figure 1: Molecular structure of 1-(1H-Benzotriazol-1-yl)-N,N-dimethylmethanamine (an isomer is shown for clarity) with key bonds highlighted corresponding to their characteristic FTIR vibrational regions.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To validate the predicted spectral features, a robust and reproducible experimental protocol is essential. The following describes the standard procedure for analyzing a solid organic compound using the Potassium Bromide (KBr) pellet method.

Objective: To obtain a high-quality transmission FTIR spectrum of a solid organic sample.

Materials:

• FTIR Spectrometer (e.g., Thermo Fisher Nicolet iS5, PerkinElmer Spectrum Two)

• Hydraulic Press with Pellet Die

• Agate Mortar and Pestle

• FTIR-grade Potassium Bromide (KBr), desiccated

• Sample: 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine (1-2 mg)

• Spatula, Balance

Methodology:

• Background Spectrum Collection:

  • Ensure the spectrometer's sample compartment is empty and clean.

  • Run a background scan. This is a critical step to measure the spectrum of the ambient environment (CO₂, water vapor) and the instrument itself, which will be subtracted from the sample spectrum.

• Sample Preparation (KBr Pellet):

  • Rationale: KBr is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹) and provides a solid matrix to hold the sample.

  • Gently grind ~100-200 mg of dry KBr in an agate mortar to a fine, consistent powder.

  • Add 1-2 mg of the sample to the KBr. The optimal sample-to-KBr ratio is approximately 1:100. Expert Tip: Too much sample will cause total absorption (flat-topped peaks), while too little will result in a noisy spectrum with low intensity.

  • Thoroughly mix and grind the sample and KBr together until the mixture is a homogenous, fine powder. Inhomogeneity is a common source of spectral artifacts and a sloping baseline.

  • Transfer the powder to the pellet die, distribute it evenly, and press under high pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. A cloudy pellet indicates insufficient grinding or moisture contamination.

• Sample Spectrum Collection:

  • Place the KBr pellet into the sample holder in the spectrometer's beam path.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is standard for routine characterization.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary.

  • Use the peak-picking tool to identify the wavenumbers of the key absorption bands.

  • Compare the experimental peak positions with the predicted values in the table above to confirm the structure and identify the key diagnostic bands.

Conclusion

The FTIR characterization of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine is a clear-cut process when approached with a comparative and predictive mindset. The most definitive evidence for the successful synthesis and structural integrity of the molecule is the complete disappearance of the N-H stretching and bending vibrations characteristic of the 1H-Benzotriazole precursor, coupled with the unambiguous appearance of aliphatic C-H and C-N stretching bands from the newly introduced N,N-dimethylaminomethyl group. This guide provides the theoretical basis, practical protocol, and comparative data necessary for researchers to confidently interpret their FTIR results and validate the molecular structure of this important benzotriazole derivative.

References

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of N,N-dimethylmethanamine (trimethylamine). Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of benzotriazole. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of 1H-benzotriazole (BT) in KBr. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of N–H stretching vibrations of benzotriazole in the gas phase. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of N–H stretching vibrations of 1 H - and 2 H -benzotriazole in the gas phase. [Image]. Retrieved from [Link]

• SpectraBase. (n.d.). 1H-benzotriazole-1-carboxylic acid, benzyl ester [FTIR]. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of dimethylamine. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of the Benzotriazole powder. [Image]. Retrieved from [Link]

• NIST. (n.d.). 1H-Benzotriazole, 5-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Dimethylamine. In NIST Chemistry WebBook. Retrieved from [Link]

• El-Faham, A., et al. (2009). COMU: a safer and more effective replacement for benzotriazole-based uronium coupling reagents. Chemistry, 15(37), 9404-16. Retrieved from [Link]

• Alyoubi, A. O., et al. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(3), 2078. Retrieved from [Link]

• Academia.edu. (n.d.). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Retrieved from [Link]

• Yuni, L. M., & Roto, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-14. Retrieved from [Link]

• S-Amden. (n.d.). Benzotriazole, Metal Corrosion Inhibitor. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Structure and Biological Activities of 2-(1H-1, 2, 3-Benzotriazol-1-yl)-1-(4-methylphenyl). Retrieved from [Link]

• ResearchGate. (n.d.). Substitution of Benzotriazole UV Absorbers in Plastics. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR and Raman spectra, electronic spectra and normal coordinate analysis of N,N-dimethyl-3-phenyl-3-pyridin-2-yl-propan-1-amine by DFT method. Retrieved from [Link]

• Journal of the Chilean Chemical Society. (2020). Synthesis, Characterization, Crystal structures and Corrosion Inhibition Capabilities of The New (1H-Benzotriazol-2-yl)methyl Acetate and Their Analogs. Retrieved from [Link]

• PMC. (n.d.). Synthesis and crystal structure of 1,3,5-tris[(1H-benzotriazol-1-yl)methyl]-2,4,6-triethylbenzene. Retrieved from [Link]

• Chemtall. (2025). 1,2,3-Benzotriazole vs. Alternatives: Which Protects Better?. Retrieved from [Link]

• SlideShare. (2021). Substitution of Benzotriazole UV Absorbers in Plastics: 4/2021 Update. Retrieved from [Link]

• Kawsar, S. M. A., et al. (2023). Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review. Nanoscale Advances. Retrieved from [Link]

• Crimson Publishers. (2018). The Synthesis and Characterization of Acrylic Polymer with 1,2,3-Benzotriazole Pendant Groups. Retrieved from [Link]

• GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. Retrieved from [Link]

• Surface Science Western. (n.d.). Fourier transform infrared spectroscopy (FTIR) and Raman Spectroscopy. Retrieved from [Link]

Sources

• 1. Benzotriazole, Metal Corrosion Inhibitor [us.chemicalstore.com]
• 2. 1,2,3-Benzotriazole vs. Alternatives: Which Protects Better? [chemtall.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. infrared spectrum of N,N-dimethylmethanamine (trimethylamine) C3H9N (CH3)3N prominent wavenumbers cm-1 detecting functional groups present finger print for identification of N,N-dimethylmethylamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. infrared spectrum of dimethylamine C2H7N CH3NHCH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of N-methylmethanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparative Guide: Thermal Gravimetric Analysis (TGA) of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

[1]

Executive Summary

This guide provides a technical analysis of the thermal stability of 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine , a C-substituted benzotriazole derivative.[1] It contrasts this molecule with industry-standard N-substituted Mannich bases and the parent benzotriazole (BTA).[1][2]

Key Finding: Unlike common N-substituted benzotriazole derivatives which suffer from early-onset thermal degradation via retro-Mannich reactions (typically <150°C), the C-substituted architecture of the target molecule offers superior thermal resistance, with predicted stability extending into the 200°C–250°C range.[1] This makes it a preferred candidate for high-temperature curing agents and corrosion inhibitors where volatile loss must be minimized.[1][2]

Part 1: Structural Analysis & Thermal Expectations[1][2]

To interpret TGA data correctly, one must understand the molecular failure points.[1][2] The target molecule differs significantly from standard alternatives due to the location of the amine substitution.[1][2]

Comparative Thermal Profile[1][3][4][5]

Feature	Target Molecule (C-Substituted)	Alternative A (N-Substituted Mannich Base)	Alternative B (Parent Benzotriazole)
Structure	Dimethylaminomethyl group attached to C4 of the benzene ring.[1][2]	Amine group attached to N1 of the triazole ring.[2]	Unsubstituted bicyclic ring.[2]
Primary Weak Link	C(sp³)-C(sp²) benzylic bond.[1][2]	N-C-N aminal linkage (Hemiaminal ether analog).[2]	Triazole ring opening.[2]
Predicted (5% Loss)	210°C – 240°C	110°C – 160°C	260°C – 280°C
Degradation Mechanism	Side-chain oxidation/cleavage followed by ring fragmentation.[1][2]	Retro-Mannich reaction (Release of amine & formaldehyde).[1][2]	Nitrogen elimination / Ring fragmentation.[2]
Application Fit	High-temp epoxies, aerospace lubricants.[1][2]	Low-temp fluids, volatile corrosion inhibition.[1][2]	General purpose passivation.[2]

Expert Insight: The "Mannich Stability" Trap

Researchers often conflate all "aminomethyl-benzotriazoles."[1][2]

• N-linked derivatives (Alternative A) exist in equilibrium with their starting materials.[1][2] Under TGA heating, they readily revert to benzotriazole and volatile amine gases, showing significant mass loss early in the scan.[1][2]

• C-linked derivatives (Target) possess a stable carbon-carbon bond.[1][2] They do not undergo retro-Mannich dissociation.[1][2] Therefore, any mass loss observed below 200°C in the target molecule should be attributed to residual solvent or impurities , not the molecule itself.[1][2]

Part 2: Experimental Protocol (Self-Validating)

This protocol is designed to differentiate between solvent loss, reversible dissociation, and irreversible decomposition.[1][2]

Equipment & Parameters

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).[1][2]

• Crucible: Alumina (

  ) 70 L (Open) or Aluminum (Pinhole lid).[1][2] Note: Use pinhole lids if sublimation is suspected.[1][2]

• Purge Gas: Nitrogen (

  ) at 50 mL/min (Balance) / 40 mL/min (Sample).

• Sample Mass: 5–10 mg (Precision

  0.01 mg).

Step-by-Step Workflow

• Baseline Subtraction: Perform a blank run with an empty crucible using the exact method below. Subtract this baseline to remove buoyancy effects.

• Drying Segment (Isothermal):

  • Ramp 10°C/min to 110°C.

  • Hold Isothermal for 10 minutes.

  • Validation Check: If mass loss > 2% during hold, the sample contains significant moisture or solvent.[1][2]

• Dynamic Heating Segment:

  • Ramp 10°C/min from 110°C to 600°C.

• Oxidative Switch (Optional):

  • At 600°C, switch gas to Air/Oxygen.[2]

  • Hold 10 minutes to burn off carbonaceous char.

Data Interpretation Criteria

• (Onset of Decomposition): The temperature at which 5% of the dry mass is lost.[1][2]

• DTG Peak (

  ): The first derivative peak indicating the point of maximum rate of change.[1][2]

• Residue: Mass remaining at 600°C (under

  ). High residue (>30%) suggests char formation typical of aromatic rings; near-zero residue suggests complete volatilization or sublimation.[1][2]

Part 3: Mechanistic Visualization

The following diagram illustrates the divergent degradation pathways between the target C-substituted molecule and the N-substituted alternative, explaining the difference in thermal stability.

Figure 1: Comparative thermal degradation pathways.[1][2] The N-substituted alternative fails at lower temperatures due to the reversible Retro-Mannich reaction, whereas the Target C-substituted molecule retains integrity until higher temperatures required for C-C bond scission.[1]

Part 4: Troubleshooting & Anomalies

When analyzing the TGA data for 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine, watch for these specific artifacts:

The "Sublimation Mask"

Benzotriazoles have high vapor pressures.[1][2] If your TGA curve shows a smooth, continuous mass loss starting at 150°C without a sharp DTG peak, the sample is likely subliming rather than decomposing.[1][2]

• Correction: Repeat the experiment using a hermetically sealed aluminum pan with a laser-drilled pinhole (50

  m). This creates a "self-generated atmosphere" that suppresses sublimation, revealing the true decomposition temperature.[1][2]

Multi-Step Weight Loss

• Step 1 (<100°C): Water/Solvent (Hygroscopic amine nature).[1][2]

• Step 2 (200-250°C): Loss of dimethylamine side chain.[1][2]

• Step 3 (>280°C): Breakdown of the benzotriazole core (Azide formation/Nitrogen loss).[1][2]

Residue Discrepancies

If the residue is higher than theoretically calculated for carbon char, check for salt formation .[1][2] If the sample was synthesized via HCl neutralization, residual NaCl will remain at 600°C.[1][2]

References

• Benzotriazole Thermal Stability Standards

  • Source: National Institutes of Health (NIH) / PubMed Central.[2]

  • Title: Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles.
  • Relevance: Establishes the baseline decomposition of the benzotriazole ring (~280°C) and the effect of substituents.

  • URL:[Link]

• Mannich Base Decomposition Mechanisms

  • Source: Journal of Advances in Chemistry.[2][3]

  • Title: N-(α-amino-alkyl)-benzotriazole, a derivative of Benzotriazole (BTZ)...[1][3] Thermal stability.

  • Relevance: Details the "weak bond" in N-substituted derivatives and the retro-Mannich rearrangement mechanism.

  • URL:[Link] (Archive/Direct Link via ResearchGate recommended if direct journal access is limited).[1][2]

• General Benzotriazole Properties & Safety

  • Source: ECHA (European Chemicals Agency).[1][2]

  • Title: Registration Dossier - 1H-Benzotriazole-1-methanamine derivatives.[1][2][4]

  • Relevance: Provides industrial safety and physical property data for amine-functionalized benzotriazoles.

  • URL:[Link](Note: Generic landing for BTA derivatives due to dynamic dossier updates).[1][2]

• TGA Methodology for Vol

  • Source: TA Instruments / Waters.[2]

  • Title: Thermal Analysis of Energetic Materials and Volatile Organics.[2]

  • Relevance: Validates the "Pinhole Lid" technique for distinguishing sublimation

  • URL:[Link][1][2]

Sources

• 1. echa.europa.eu [echa.europa.eu]
• 2. Benzotriazole - Wikipedia [en.wikipedia.org]
• 3. rajpub.com [rajpub.com]
• 4. mabanol.com [mabanol.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine

Executive Summary & Hazard Mechanism

Handling 1-(2H-Benzotriazol-4-yl)-N,N-dimethylmethanamine (and its likely commercial isomer mixtures, e.g., CAS 1210522-68-1) requires more than standard laboratory caution.[1][2] As a Mannich base of benzotriazole , this compound represents a latent source of reactive species.[1]

The "Why" Behind the Safety: While the GHS classification labels this compound primarily as an irritant (Skin/Eye Irrit. 2, STOT SE 3), the chemical structure dictates the safety protocol.

• Reversibility/Hydrolysis: Mannich bases are often in equilibrium with their precursors.[1] In the presence of moisture or acidic media, this compound can hydrolyze to release Formaldehyde (a carcinogen/sensitizer) and Dimethylamine (a corrosive gas/liquid).

• Sensitization Potential: The benzotriazole moiety is a known aquatic toxin and potential sensitizer.[1]

• Physical Form: Typically a fine crystalline solid (mp 98–103 °C), it poses a significant dust inhalation risk, which can trigger severe respiratory irritation (H335).

Immediate Action Required: Treat this substance not just as a solid irritant, but as a potential generator of formaldehyde and amine vapors upon dissolution or contact with mucous membranes.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in quantities >10 mg.

Protection Zone	Required Equipment	Technical Justification
Ocular/Face	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient.[1][2] Fine particulates can bypass side shields.[1] If hydrolysis occurs, amine vapors are lacrimators.[1]
Dermal (Hand)	Double Nitrile Gloves (0.11 mm min. thickness)	Outer Layer: Standard Nitrile (4 mil).[1] Inner Layer: Nitrile or Laminate.[1] Reasoning: Benzotriazole derivatives can permeate standard nitrile over long durations.[1] Double gloving provides a breakthrough buffer.[1]
Respiratory	Engineering Control (Fume Hood)	Primary: All handling (weighing, transfer) must occur inside a certified chemical fume hood.[1] Secondary: If hood use is impossible (e.g., equipment maintenance), use a P100/OV (Organic Vapor) respirator.[1]
Body	Lab Coat (Buttoned, High-Neck)	Standard cotton/poly blend is acceptable.[1][2] Ensure wrists are covered by glove cuffs (taped if handling >10g).

Operational Workflow & Decision Logic

The following decision tree illustrates the safety logic for handling this compound, specifically addressing the risk of hydrolysis and dust generation.

Figure 1: Operational safety logic flow. Note the critical branch at "Acidic/Aqueous Media" where the risk profile escalates due to decomposition.

Specific Experimental Protocols

A. Weighing & Transfer (The Highest Risk Step)

Context:[1] Benzotriazole derivatives are often electrostatic.[1] Static discharge can scatter the powder, increasing inhalation risk.

• Preparation: Place the balance inside the fume hood.[1] If vibration is an issue, use a marble balance table or stop airflow momentarily only during the read (keep sash down).

• Static Mitigation: Wipe the spatula and weighing boat with an anti-static wipe or use an ionizing gun.[1]

• Transfer: Do not dump the powder. Use a funnel to direct the solid to the bottom of the flask to minimize dust clouds.

B. Reaction Monitoring & Quenching

Context: If used as an aminoalkylating agent (Mannich reaction), the reaction is often driven by heat.

• Solvent Selection: Avoid protic solvents (water, alcohols) unless hydrolysis is the intended pathway.[1] Preferred solvents: Dichloromethane (DCM), THF, or Toluene.[1]

• Quenching:

  • Do NOT quench directly with strong acid if the reaction is open to the air; this will rapidly generate formaldehyde gas.

  • Protocol: Cool the reaction mixture to 0°C. Quench with saturated Ammonium Chloride (sat. NH₄Cl) slowly.[1] Keep the hood sash as low as possible.

C. Spill Management (Dry vs. Wet)

• Dry Spill: Do not dry sweep.[1] This generates dust.[1] Cover with a wet paper towel (dampened with inert solvent or water) to bind the powder, then wipe up. Place in a sealed bag labeled "Hazardous Waste - Toxic Solid."

• Wet Spill: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust) as benzotriazoles can be precursors to nitrogen-rich energetic compounds under extreme conditions.[1][2]

Disposal & Environmental Stewardship

Benzotriazoles are notoriously difficult to biodegrade and are toxic to aquatic life (H411/H412).

• Segregation: Segregate waste into "Halogenated" or "Non-Halogenated" organic waste streams depending on the solvent used.[1]

• Labeling: Explicitly label the waste tag with "Contains Benzotriazole Derivative - Potential Sensitizer." [1]

• Aqueous Waste: Do not pour aqueous layers down the drain.[1] Even trace amounts must be collected for incineration.

Emergency Response (Self-Validating Protocol)

In the event of exposure, the following steps must be taken immediately. This protocol is self-validating: if symptoms persist after the initial step, the secondary step is mandatory.[1]

Exposure Route	Immediate Action (Step 1)	Validation / Escalation (Step 2)
Eye Contact	Flush with lukewarm water for 15 minutes .[1][2][3] Hold eyelids open.	Validation: Is vision blurry or is there a "gritty" sensation? Action: If yes, continue flushing and transport to ER.
Skin Contact	Drench skin with water.[1][3][4][5][6] Remove contaminated clothing under the shower.	Validation: Look for redness/blistering (delayed by 30 mins).[1] Action: Apply corticosteroid cream if protocol allows, seek medical aid.
Inhalation	Move to fresh air immediately. Sit upright.	Validation: Is there wheezing or burning in the throat? Action: This indicates amine hydrolysis in the lungs.[1] Medical Emergency.

References

• Sigma-Aldrich. (2023).[1][7] Safety Data Sheet: N,N-Dimethylbenzotriazolemethanamine (Isomer Mixture).[1][2] Retrieved from [1][2]

• European Chemicals Agency (ECHA). (2023). Registration Dossier: Benzotriazole and its derivatives (Toxicological Summary).[1] Retrieved from [1][2]

• PubChem. (2023).[1] Compound Summary: 1-(Benzotriazol-1-yl)-N,N-dimethylmethanamine (CID 825297).[1][2][8] National Library of Medicine. Retrieved from [1][2]

• Katritzky, A. R., et al. (1989). Mechanisms of Mannich Base Hydrolysis. Journal of the Chemical Society, Perkin Transactions 1. (Contextual grounding for hydrolysis risks).

Sources

• 1. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 2. echa.europa.eu [echa.europa.eu]
• 3. irowater.com [irowater.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. carlroth.com [carlroth.com]
• 7. cpachem.com [cpachem.com]
• 8. PubChemLite - 1-(benzotriazol-1-yl)-n,n-dimethylmethanamine (C9H12N4) [pubchemlite.lcsb.uni.lu]